Cas no 2228620-31-1 (3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid)

3-Amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid is a cyclobutane-based carboxylic acid derivative featuring a substituted pyridine moiety. The compound’s structure, incorporating both amino and carboxylic acid functional groups, makes it a versatile intermediate in medicinal chemistry and pharmaceutical research. The presence of chloro and fluoro substituents on the pyridine ring enhances its potential as a building block for drug discovery, particularly in the development of kinase inhibitors or bioactive small molecules. Its rigid cyclobutane core may contribute to improved metabolic stability and binding affinity in target interactions. The compound is suitable for further derivatization, enabling the exploration of structure-activity relationships in lead optimization studies.
3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid structure
2228620-31-1 structure
Product Name:3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid
CAS No:2228620-31-1
MF:C10H10ClFN2O2
MW:244.650004863739
CID:6596056
PubChem ID:165790831
Update Time:2025-06-08

3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid
    • EN300-1977741
    • 2228620-31-1
    • Inchi: 1S/C10H10ClFN2O2/c11-5-1-7(8(12)14-4-5)10(9(15)16)2-6(13)3-10/h1,4,6H,2-3,13H2,(H,15,16)
    • InChI Key: IINTUDRLCXAZBV-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(=C1)C1(C(=O)O)CC(C1)N)F

Computed Properties

  • Exact Mass: 244.0414834g/mol
  • Monoisotopic Mass: 244.0414834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 76.2Ų

3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid Pricemore >>

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Additional information on 3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2228620-31-1)

3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2228620-31-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclobutane ring and a fluoropyridine moiety, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to modulate biological targets.

The compound's molecular formula and structural complexity align with current trends in small-molecule therapeutics, where heterocyclic compounds play a pivotal role. With the rise of precision medicine and targeted therapies, 3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid is being explored for its potential in designing kinase inhibitors and GPCR modulators. Its fluorine substitution enhances metabolic stability, a key consideration in modern drug design.

In the context of synthetic chemistry, this compound exemplifies the growing demand for highly functionalized intermediates. The presence of both amino and carboxylic acid groups allows for diverse derivatization strategies, making it a versatile building block. Recent publications highlight its utility in multicomponent reactions and click chemistry, addressing the need for efficient molecular diversification in medicinal chemistry.

From an analytical perspective, CAS No. 2228620-31-1 poses interesting challenges due to its polar functional groups and chiral center. Advanced techniques like HPLC-MS and NMR spectroscopy are often employed for characterization, reflecting the broader industry shift toward high-resolution analytical methods. These properties also make it relevant to discussions about quality control in pharmaceutical manufacturing.

Environmental and green chemistry considerations are increasingly important for compounds like 3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid. Researchers are investigating solvent-free synthesis routes and catalytic methods to improve its sustainability profile. This aligns with global initiatives for eco-friendly chemical production, a topic frequently searched in academic and industrial circles.

The compound's relevance extends to computational chemistry and AI-assisted drug discovery. Its 3D conformation and electronic properties make it an interesting case study for molecular docking simulations and QSAR modeling. These applications connect with the current explosion of interest in digital chemistry tools and machine learning in material science.

Supply chain dynamics for specialty chemicals like CAS No. 2228620-31-1 have become a hot topic, especially with growing demand for research-grade compounds. Discussions about scalable synthesis, intellectual property considerations, and global sourcing strategies frequently mention such structurally complex intermediates. These business aspects complement the scientific interest in the molecule.

Looking forward, 3-amino-1-(5-chloro-2-fluoropyridin-3-yl)cyclobutane-1-carboxylic acid represents the convergence of multiple scientific disciplines. Its study contributes to advancing knowledge in medicinal chemistry, process optimization, and materials science. As research continues, we anticipate new discoveries about its structure-activity relationships and potential applications in next-generation therapeutics and functional materials.

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